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Introduction
The Appel reaction is a versatile and mild organic reaction that converts alcohols into the

corresponding alkyl halides using triphenylphosphine and a halogen source.[1][2] This reaction

is particularly valuable in modern organic synthesis due to its broad substrate scope, including

primary, secondary, and some tertiary alcohols, and its tolerance of a wide range of functional

groups.[1] The reaction typically proceeds with inversion of configuration at the stereocenter,

making it a powerful tool in stereoselective synthesis.[3] While carbon tetrachloride has been a

traditional halogen source for the synthesis of alkyl chlorides, its use is declining due to toxicity

and environmental concerns.[2] Hexachloroethane, a solid and less toxic alternative, has

emerged as an effective chlorine source for the Appel reaction.[4] The driving force for this

reaction is the formation of the highly stable triphenylphosphine oxide byproduct.[2]

These application notes provide a detailed protocol for the Appel reaction using

hexachloroethane and triphenylphosphine for the conversion of alcohols to alkyl chlorides,

along with relevant data and diagrams to facilitate its application in research and development.

Data Presentation
The following table summarizes representative quantitative data for the Appel reaction using

triphenylphosphine and a chlorine source for the conversion of various alcohols to their

corresponding alkyl chlorides.
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Entry
Alcohol
Substra
te

Chlorin
e
Source

Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

1 Geraniol CCl₄ CCl₄ Reflux 1 75-81 [5]

2
1-

Octanol
C₂Cl₆ Toluene 80 4 94 [4]

3
Benzyl

Alcohol
C₂Cl₆

Acetonitri

le
Reflux 2 85 [4]

4
Cyclohex

anol
C₂Cl₆

Dichloro

methane
Reflux 3 78 [4]

5
(R)-2-

Octanol

Cl₃CCON

H₂

Dichloro

methane
RT 1 95 [6]

Experimental Protocols
General Protocol for the Appel Reaction using
Hexachloroethane
This protocol describes a general procedure for the conversion of a primary or secondary

alcohol to the corresponding alkyl chloride using triphenylphosphine and hexachloroethane.

Materials:

Alcohol (1.0 eq)

Triphenylphosphine (PPh₃) (1.1 - 1.5 eq)

Hexachloroethane (C₂Cl₆) (1.1 - 1.5 eq)

Anhydrous solvent (e.g., acetonitrile, dichloromethane, or toluene)

Round-bottom flask

Magnetic stirrer and stir bar
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Reflux condenser

Inert gas supply (e.g., nitrogen or argon)

Heating mantle or oil bath

Standard glassware for work-up and purification (separatory funnel, rotary evaporator,

chromatography column)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere, add the alcohol (1.0 eq), triphenylphosphine (1.2 eq),

and hexachloroethane (1.2 eq).

Solvent Addition: Add a suitable anhydrous solvent (e.g., acetonitrile) to the flask. The choice

of solvent may depend on the solubility of the starting materials and the reaction

temperature.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated

to reflux. The progress of the reaction should be monitored by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up:

Upon completion of the reaction, cool the mixture to room temperature.

If a precipitate (triphenylphosphine oxide) has formed, it can be removed by filtration.

The filtrate is then concentrated under reduced pressure to remove the solvent.

The residue is typically taken up in a non-polar solvent (e.g., hexane or diethyl ether) to

precipitate out the remaining triphenylphosphine oxide. The mixture is then filtered.

The filtrate is washed with water and brine, dried over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.
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Purification: The crude alkyl chloride can be purified by standard laboratory techniques, such

as column chromatography on silica gel or distillation, to afford the pure product.

Visualizations
Reaction Mechanism
The following diagram illustrates the generally accepted mechanism of the Appel reaction.

PPh₃ [Ph₃P-Cl]⁺ CCl₃⁻+ C₂Cl₆

C₂Cl₆

CHCl₃+ R-OH

R-OH [Ph₃P-OR]⁺ Cl⁻+ Intermediate 1 R-ClSN2 attack by Cl⁻

Ph₃P=O

Click to download full resolution via product page

Caption: Mechanism of the Appel Reaction.

Experimental Workflow
The diagram below outlines the general experimental workflow for performing the Appel

reaction with hexachloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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